N-(3-(2-methylthiazol-4-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C20H20N2OS2/c1-14-21-17(13-25-14)15-6-4-7-16(12-15)22-19(23)20(9-2-3-10-20)18-8-5-11-24-18/h4-8,11-13H,2-3,9-10H2,1H3,(H,22,23)
• InChI Key: YJOOPMPSPQWWGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC(=CC=C2)NC(=O)C3(CCCC3)C4=CC=CS4
• Molecular Formula: C20H20N2OS2
• Molecular Weight: 368.5 g/mol

Description

N-(3-(2-methylthiazol-4-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide, also known as CP-544326, is a synthetic compound that has been extensively studied in the field of medicinal chemistry. CP-544326 is a potent and selective inhibitor of the glycine transporter 1 (GlyT1), which is a protein responsible for the reuptake of glycine in the central nervous system. Glycine is an important neurotransmitter that plays a crucial role in the modulation of neuronal activity.

Scientific Research Applications

Synthesis and Biological Evaluation

The compound has been involved in various synthetic routes for creating biologically active molecules. For instance, Thabet et al. (2011) synthesized a series of compounds from cyclocondensation, which were then screened for animal toxicity, analgesic, and anti-inflammatory studies (Thabet, Helal, Salem, & Abdelaal, 2011).

Antimicrobial Activities

Compounds related to N-(3-(2-methylthiazol-4-yl)phenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide have been evaluated for antimicrobial activities. Babu et al. (2013) synthesized derivatives exhibiting significant activities against bacterial and fungal strains (Babu, Pitchumani, & Ramesh, 2013).

Applications in Organic Chemistry

The compound has uses in organic synthesis. Wang et al. (2008) employed a related compound in a copper-catalyzed intramolecular cyclization process to synthesize N-benzothiazol-2-yl-amides (Wang et al., 2008).

Photostabilization of Materials

In the field of materials science, related thiazole derivatives have been synthesized for photostabilization applications. Balakit et al. (2015) demonstrated that certain thiophene derivatives could significantly reduce the photodegradation of poly(vinyl chloride) films (Balakit, Ahmed, El‐Hiti, Smith, & Yousif, 2015).

Anticancer Potential

Research has also delved into the potential anticancer applications of related compounds. Ravinaik et al. (2021) synthesized N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides and evaluated their efficacy against various cancer cell lines (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).